Cas no 101968-85-8 (N-tert-Butylcarbamoyl-L-tert-leucine)

N-tert-Butylcarbamoyl-L-tert-leucine structure
101968-85-8 structure
Product Name:N-tert-Butylcarbamoyl-L-tert-leucine
CAS No:101968-85-8
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD12796012
CID:841803
PubChem ID:354334535
Update Time:2025-07-30

N-tert-Butylcarbamoyl-L-tert-leucine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
    • N-tert-Butylcarbamoyl-L-tert-leucine
    • N-[[(1,1-Dimethylethyl)Amino]Carbonyl]-3-Methyl-L-Valine
    • (2S)-2-(tert-butylcarbamoylamino)-3,3-dimethylbutanoic acid
    • <i>N<
    • (S)-2-[3-(tert-Butyl)ureido]-3,3-dimethylbutyric Acid
    • (2S)-2-(tert-butylaminocarbonylamino)-3,3-dimethylbutanoic acid
    • Boceprevir INT 2
    • L-Valine,N-[[(1,1-diMethylethyl)aMino]carbonyl]-3-Methyl-
    • (2S)-2-(tert-butylcarbaMoylaMino)-3,3-diMethyl-butanoic acid
    • (S)-2-(3-tert-butylureido)-3,3-diMethylbutanoic acid [
    • N-(tert-Butylcarbamoyl)-3-methyl-L-valine
    • AKOS010384807
    • (S)-2-(3-tert-butylureido)-3,3-dimethylbutanoic acid
    • AC-26307
    • CS-0007916
    • MFCD12796012
    • DB-371654
    • AS-70708
    • L-Valine, N-(((1,1-dimethylethyl)amino)carbonyl)-3-methyl
    • B5324
    • L-Valine, N-[[(1,1-dimethylethyl)amino]carbonyl]-3-methyl-
    • 59BAS59XBD
    • DTXSID40635370
    • SCHEMBL635858
    • N-(((1,1-Dimethylethyl)amino)carbonyl)-3-methyl-L-valine
    • T70017
    • Boceprevir metabolite m0ba
    • (2S)-2-(tert-Butylaminocarbonylamino)-3,3-dimethylbutanoic Acid; N-[[(1,1-Dimethylethyl)amino]carbonyl]-3-methyl-L-valine
    • 101968-85-8
    • (2S)-2-[(TERT-BUTYLCARBAMOYL)AMINO]-3,3-DIMETHYLBUTANOIC ACID
    • UNII-59BAS59XBD
    • SCH 503034-k
    • MDL: MFCD12796012
    • Inchi: 1S/C11H22N2O3/c1-10(2,3)7(8(14)15)12-9(16)13-11(4,5)6/h7H,1-6H3,(H,14,15)(H2,12,13,16)/t7-/m1/s1
    • InChI Key: RAAPXVRHYBAJQU-SSDOTTSWSA-N
    • SMILES: OC([C@H](C(C)(C)C)NC(NC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 230.16300
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.047
  • Melting Point: No data available
  • Boiling Point: 407.6°C at 760 mmHg
  • Flash Point: 200.3±24.0 °C
  • Refractive Index: 1.472
  • PSA: 81.92000
  • LogP: 2.17870

N-tert-Butylcarbamoyl-L-tert-leucine Security Information

N-tert-Butylcarbamoyl-L-tert-leucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B690780-10mg
N-tert-Butylcarbamoyl-L-tert-leucine
101968-85-8
10mg
$ 201.00 2023-09-08
TRC
B690780-100mg
N-tert-Butylcarbamoyl-L-tert-leucine
101968-85-8
100mg
$ 1608.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N859081-1g
N-[[(1,1-Dimethylethyl)Amino]Carbonyl]-3-Methyl-L-Valine
101968-85-8 ≥98%
1g
¥93.60 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N64120-5g
(S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
101968-85-8
5g
¥156.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N64120-1g
(S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
101968-85-8
1g
¥76.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N64120-25g
(S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
101968-85-8
25g
¥546.0 2021-09-08
Chemenu
CM277549-1g
(S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
101968-85-8 98%
1g
$405 2022-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B5324-1G
N-tert-Butylcarbamoyl-L-tert-leucine
101968-85-8 >98.0%(T)(HPLC)
1g
¥130.00 2024-04-18
Chemenu
CM277549-1g
(S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
101968-85-8 98%
1g
$405 2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B5324-1g
N-tert-Butylcarbamoyl-L-tert-leucine
101968-85-8 98.0%(LC&T)
1g
¥190.0 2022-06-09

N-tert-Butylcarbamoyl-L-tert-leucine Production Method

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk